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Compound of Interest

Compound Name: 4-(Vinyloxy)azetidin-2-one

CAS No.: 183319-83-7

Cat. No.: B3324368

Get Quote

Executive Summary: The Four-Membered Ring that
Changed the World
The azetidin-2-one (β-lactam) ring is arguably the most privileged heterocycle in medicinal

chemistry. Historically synonymous with the antibiotic revolution initiated by Penicillin, this

strained four-membered cyclic amide has evolved far beyond its bactericidal roots. This

technical guide explores the structural evolution of functionalized azetidin-2-ones, moving from

the total synthesis challenges of the mid-20th century to modern catalytic asymmetric

methodologies and non-antibiotic therapeutic applications like cholesterol absorption inhibition.

Historical Evolution: The Antibiotic Dawn
The history of azetidin-2-ones is a timeline of escalating synthetic complexity.

1907: Hermann Staudinger discovers the synthesis of β-lactams via the reaction of ketenes

with imines, though the biological significance remains unknown.[1]
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1928-1940s: Alexander Fleming identifies the antibacterial properties of Penicillium notatum.

Florey and Chain isolate the active principle.[2] The "β-lactam" structure is controversial until

confirmed by Dorothy Crowfoot Hodgkin’s X-ray crystallography.

1957: R.B.[3][4] Woodward achieves the total synthesis of Penicillin V. This landmark

stereocontrolled synthesis proved that the strained bicyclic system could be constructed

chemically, not just biologically.

1976: Discovery of Thienamycin (Merck), the first carbapenem, revealing that the sulfur atom

could be exocyclic and the ring system could sustain high ring strain without a fused

thiazolidine ring.

2002: FDA approval of Ezetimibe (Zetia), marking the scaffold's successful transition into

metabolic disease therapeutics.

Visualization: The Azetidin-2-one Timeline
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Figure 1: Chronological evolution of the β-lactam scaffold from synthetic curiosity to antibiotic

pillar and metabolic drug.

Synthetic Architectures: Mechanisms &
Methodology
The construction of the strained β-lactam ring requires overcoming significant enthalpic

barriers. Two primary methodologies dominate the field: the Staudinger Synthesis and the

Kinugasa Reaction.

The Staudinger Synthesis (Ketene-Imine Cycloaddition)
The Staudinger reaction remains the most versatile method for constructing the azetidin-2-one

ring.[5] It involves the [2+2] cycloaddition of a ketene (generated in situ from an acid chloride)

and an imine.
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Mechanistic Insight: The reaction proceeds via a stepwise zwitterionic intermediate rather than

a concerted pericyclic process. The stereoselectivity (cis vs. trans) is dictated by the

competition between direct ring closure of the zwitterion (kinetic control) and isomerization of

the imine moiety (thermodynamic control). Electron-donating groups on the ketene generally

favor cis-β-lactams (Torquoelectronic effect).

The Kinugasa Reaction
The Kinugasa reaction offers a direct route to β-lactams from nitrones and terminal alkynes,

catalyzed by Copper(I).[6][7][8][9]

Modern Mechanistic Revision: While classically viewed as a simple

cycloaddition/rearrangement, recent studies (e.g., J. Org. Chem. 2021) suggest a more

complex pathway involving a dicopper intermediate. The mechanism involves a cascade:

[3+2] Cycloaddition of Cu-acetylide and nitrone to form an isoxazoline.

Rearrangement/Ring contraction to the β-lactam.

Visualization: Mechanistic Pathways
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Figure 2: Comparative mechanistic logic of Staudinger and Kinugasa syntheses.

The Functionalization Pivot: 4-Acetoxyazetidin-2-
one
In the synthesis of carbapenems (like Imipenem and Meropenem) and penems, the

"Kanegafuchi intermediate" (4-acetoxyazetidin-2-one) is the Holy Grail.

Why it matters: The acetoxy group at C4 is a "chemical handle." It acts as a leaving group,

allowing nucleophiles (carbon, sulfur, or nitrogen) to be introduced stereoselectively. This

allows a single intermediate to diverge into dozens of antibiotic candidates.

Reaction Logic: The displacement of the acetoxy group usually proceeds via an elimination-

addition mechanism involving an

-acyliminium ion intermediate, often catalyzed by Lewis acids (e.g.,

or TMSOTf).

Beyond Antibiotics: Ezetimibe & The Cholesterol
Frontier
The discovery of Ezetimibe (Schering-Plough) marked a paradigm shift. Researchers sought

ACAT inhibitors but discovered a potent inhibitor of the Niemann-Pick C1-Like 1 (NPC1L1)

protein, a cholesterol transporter.

Structure-Activity Relationship (SAR):

C3-Functionalization: Unlike antibiotics which focus on C6/C7 acylation, Ezetimibe relies on

a C3-hydroxyalkyl side chain.

N1-Aryl Group: Essential for binding to the brush border transporter, distinct from the N1-

acidic functionality required for bacterial PBP binding.

Fluorination: Strategic placement of fluorine atoms blocks metabolic oxidation, enhancing

half-life and potency.
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Technical Protocols (Self-Validating Systems)
Protocol A: Staudinger Synthesis of 4-Aryl-azetidin-2-
one
A robust, scalable protocol for generating the core scaffold.

Reagents:

Imine:

-Benzylidene-4-methoxyaniline (10 mmol)

Acid Chloride: Acetoxyacetyl chloride (12 mmol)

Base: Triethylamine (

) (30 mmol)

Solvent: Anhydrous Dichloromethane (DCM)

Workflow:

Preparation: Dissolve imine (10 mmol) in anhydrous DCM (50 mL) under Nitrogen

atmosphere. Cool to 0°C.

Ketene Generation: Add

(30 mmol) followed by dropwise addition of acetoxyacetyl chloride (12 mmol) over 30
minutes. Critical Control Point: The slow addition prevents ketene dimerization.

Cyclization: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor via

TLC (Hexane:EtOAc 7:3).

Workup: Wash with

(to remove excess amine), saturated

, and brine. Dry over
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.

Purification: Recrystallization from Ethanol yields the cis-

-lactam (major product due to electron-donating acetoxy group).

Protocol B: 4-Acetoxy Displacement (Carbapenem
Precursor)
Introduction of the sulfur side-chain characteristic of Thienamycin.

Reagents:

Substrate: 4-Acetoxyazetidin-2-one derivative (1.0 eq)

Nucleophile: Thiophenol (1.2 eq)

Catalyst:

or TMSOTf (0.1 eq)

Solvent: Acetonitrile (

)

Workflow:

Activation: Dissolve 4-acetoxyazetidin-2-one in dry

at 0°C.

Displacement: Add Thiophenol followed by the Lewis Acid catalyst.

Kinetics: Stir at 0°C for 2 hours. The reaction turns yellow as the thiophenol reacts.

Validation: The disappearance of the acetate peak (

2.1 ppm) in

-NMR confirms conversion.
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Quantitative Data Summary
Parameter Staudinger Synthesis Kinugasa Reaction

Key Intermediate Zwitterion / Ketene Cu-Isoxazoline

Atom Economy Moderate (Loss of HCl) High (100% Atom Economy)

Stereoselectivity
cis/trans tunable via

substituents
Predominantly cis

Catalyst None (Stoichiometric Base) Copper(I) / Ligand

Primary Utility
General

-lactam libraries
Enantioselective synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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